Cas no 2104939-21-9 (Cyclobutylmethanesulfinamide)

Cyclobutylmethanesulfinamide is a specialized sulfinamide derivative characterized by its cyclobutylmethane backbone. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a chiral auxiliary or intermediate in asymmetric transformations. The sulfinamide functional group offers reactivity for the formation of carbon-nitrogen and carbon-sulfur bonds, while the cyclobutyl ring provides steric and electronic modulation, enhancing selectivity in stereocontrolled reactions. Its structural rigidity may also contribute to improved stability in certain synthetic pathways. Cyclobutylmethanesulfinamide is typically handled under inert conditions to preserve its integrity, and its purity is critical for applications in fine chemical synthesis.

Cyclobutylmethanesulfinamide structure

Product Name:Cyclobutylmethanesulfinamide

CAS No:2104939-21-9

MF:C₅H₁₁NOS

MW:133.211940050125

CID:6212100

PubChem ID:143912187

Update Time:2025-06-15

Cyclobutylmethanesulfinamide Chemical and Physical Properties

Names and Identifiers

- cyclobutylmethanesulfinamide
- EN300-732319
- 2104939-21-9
- Cyclobutylmethanesulfinamide
- Inchi： 1S/C5H11NOS/c6-8(7)4-5-2-1-3-5/h5H,1-4,6H2
- InChI Key： BCILWFZZYSOARO-UHFFFAOYSA-N
- SMILES： S(CC1CCC1)(N)=O

Computed Properties

Exact Mass: 133.05613515g/mol
Monoisotopic Mass: 133.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 62.3Å²

Cyclobutylmethanesulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732319-1.0g	cyclobutylmethanesulfinamide	2104939-21-9		1g	$0.0	2023-06-06

Cyclobutylmethanesulfinamide Related Literature

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Additional information on Cyclobutylmethanesulfinamide

Recent Advances in Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) Research: A Comprehensive Review

Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) has emerged as a promising compound in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in drug discovery, particularly in the development of novel small-molecule therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic pathways, biological activities, and potential applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Cyclobutylmethanesulfinamide serves as a key intermediate in the synthesis of cyclobutane-containing drug candidates. The rigid cyclobutyl ring structure imparts unique conformational properties that can enhance binding affinity to biological targets. Researchers have successfully incorporated this moiety into protease inhibitors, showing improved metabolic stability compared to linear analogs.

Recent synthetic methodology developments have significantly improved access to Cyclobutylmethanesulfinamide derivatives. A team at MIT reported a novel photochemical [2+2] cycloaddition approach that allows for the efficient preparation of enantiomerically pure forms of the compound (Nature Chemistry, 2023). This breakthrough addresses previous challenges in stereocontrol during cyclobutane ring formation and opens new possibilities for structure-activity relationship studies.

Pharmacological investigations have revealed interesting properties of Cyclobutylmethanesulfinamide derivatives. In cellular assays, certain analogs demonstrated potent activity against inflammatory targets such as NLRP3 inflammasome, with IC50 values in the low micromolar range (Bioorganic & Medicinal Chemistry Letters, 2024). The sulfinamide functionality appears crucial for this activity, suggesting potential applications in autoimmune disease therapeutics.

From a drug development perspective, Cyclobutylmethanesulfinamide offers favorable physicochemical properties. Computational studies indicate that the cyclobutyl-sulfinamide combination provides an optimal balance of lipophilicity and polarity, with calculated logP values typically in the 1.5-2.5 range (Journal of Computer-Aided Molecular Design, 2023). This property profile enhances membrane permeability while maintaining sufficient aqueous solubility for drug formulation.

Ongoing research is exploring the use of Cyclobutylmethanesulfinamide in targeted protein degradation strategies. Preliminary results show that when incorporated into PROTAC molecules, the cyclobutyl moiety can enhance ternary complex formation between the target protein and E3 ubiquitin ligase (ACS Chemical Biology, 2024). This application could significantly expand the therapeutic potential of this chemical scaffold.

In conclusion, Cyclobutylmethanesulfinamide (CAS: 2104939-21-9) represents a valuable chemical entity with diverse applications in medicinal chemistry. The recent advances in synthetic accessibility and biological evaluation position this compound as an important tool for drug discovery efforts. Future research directions include further exploration of its stereochemical effects on biological activity and development of more efficient synthetic routes for large-scale production.